KIN1148

• Molecular Formula: C19H11N3OS2
• Molecular Weight: 361.4 g/mol
• InChI: InChI=1S/C19H11N3OS2/c23-18(13-6-5-11-3-1-2-4-12(11)9-13)22-19-21-14-7-8-15-16(17(14)25-19)20-10-24-15/h1-10H,(H,21,22,23)
• InChIKey: YAISOECYKYATLL-UHFFFAOYSA-N

KIN1148: Small-Molecule RIG-I Agonist

KIN1148 (CAS 1428729-56-9) is a synthetic small-molecule agonist of the RIG-I-like receptor (RLR) pathway, specifically activating interferon regulatory factor 3 (IRF3) [1]. It is the lead analog from a series of benzothiazole compounds identified via high-throughput screening for IRF3 activators [2]. KIN1148 directly binds to RIG-I, promoting its self-oligomerization and downstream signaling in an RNA- and ATP-independent manner, leading to the expression of innate immune genes, cytokines, and chemokines [3]. This mechanism underpins its primary application as a novel vaccine adjuvant to enhance influenza vaccine efficacy and as a tool compound for investigating RLR-mediated immune activation .

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RIG-I pathway activation studies (non-canonical, ATP-independent)

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Vaccine adjuvant formulation and dose-sparing research models

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Human primary immune cell assay context (DC maturation, CD8+ T cell activation)

• [1] Probst P, Grigg JB, Wang M, Muñoz E, Loo YM, Ireton RC, Gale M Jr, Iadonato SP, Bedard KM. A small-molecule IRF3 agonist functions as an influenza vaccine adjuvant by modulating the antiviral immune response. Vaccine. 2017 Apr 4;35(15):1964-1971. View Source
• [2] Probst P, et al. A small-molecule IRF3 agonist functions as an influenza vaccine adjuvant by modulating the antiviral immune response. Vaccine. 2017;35(15):1964-1971. View Source
• [3] Hemann EA, Knoll ML, Wilkins CR, Subra C, Green R, García-Sastre A, Thomas PG, Trautmann L, Ireton RC, Loo YM, Gale M Jr. A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. J Immunol. 2023 May 1;210(9):1247-1256. View Source

Why KIN1148 Cannot Be Substituted

KIN1148 is not a generic IRF3 activator; its mechanism of action is distinct from other RLR agonists and even structurally related analogs. Unlike natural RIG-I ligands that require ATP hydrolysis and RNA binding, KIN1148 activates RIG-I in an ATP-independent manner and does not induce a canonical type I interferon (IFN) gene program [1]. Transcriptional profiling reveals that KIN1148 induces a unique gene expression signature compared to Sendai virus infection or PAMP RNA transfection, indicating a non-canonical activation pathway [2]. Furthermore, within the Kineta benzothiazole series, KIN1148 was specifically optimized for adjuvant activity, demonstrating superior in vivo protection and dose-sparing effects compared to earlier analogs [3]. These mechanistic and functional differences mean that substituting KIN1148 with a generic RIG-I agonist or an unoptimized analog will not replicate its specific immunomodulatory and adjuvant outcomes, as detailed in the quantitative evidence below.

Nucleic acid RIG-I agonists (e.g., 5′-pppRNA) require ATP-dependent activation — mechanism mismatch may shift innate immune response profile.

IFN-β or SeV mimetics induce canonical interferon gene programs — KIN1148’s distinct transcriptional signature may not be replicated, altering adjuvant research context.

Structurally related benzothiazole analogs show differential gene induction — series-level profile variation may limit direct substitution for non-canonical RIG-I pathway studies.

• [1] Hemann EA, Knoll ML, Wilkins CR, Subra C, Green R, García-Sastre A, Thomas PG, Trautmann L, Ireton RC, Loo YM, Gale M Jr. A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. J Immunol. 2023 May 1;210(9):1247-1256. View Source
• [2] GEO Accession Viewer GSE205964. Small molecule RIG-I agonist serves to adjuvant broad, multifaceted influenza virus vaccine immunity. NCBI Gene Expression Omnibus. 2022 Jun 14. View Source
• [3] Probst P, Grigg JB, Wang M, Muñoz E, Loo YM, Ireton RC, Gale M Jr, Iadonato SP, Bedard KM. A small-molecule IRF3 agonist functions as an influenza vaccine adjuvant by modulating the antiviral immune response. Vaccine. 2017 Apr 4;35(15):1964-1971. View Source

KIN1148: Comparative Evidence

ATP-Independent RIG-I Activation

KIN1148 binds directly to RIG-I and activates downstream signaling without competing with ATP for binding or inducing ATPase activity. In contrast, the natural RIG-I ligand 5'-triphosphate double-stranded RNA (5'ppp-dsRNA) requires ATP hydrolysis for activation [1]. This ATP-independent mechanism is unique among small-molecule RIG-I agonists and results in a distinct transcriptional program lacking a canonical type I interferon signature [2].

ATP-Independent RIG-I Activation

Head-to-head

KIN1148: Direct RIG-I binding; no ATPase activity; ATP-independent

vs

Nucleic acid agonists: Require ATP hydrolysis; ATP-competitive

Supports non-canonical RIG-I pathway study fit; enables small-molecule developability context.

Cell-free binding and ATPase assays.

Evidence Dimension	RIG-I Activation Mechanism
Target Compound Data	Direct binding; no ATPase activity; no ATP competition
Comparator Or Baseline	5'ppp-dsRNA (natural ligand)
Quantified Difference	Qualitative difference: KIN1148 activates RIG-I independently of ATP, while natural ligand requires ATP
Conditions	Cell-free RIG-I binding assay; ATPase activity assay

Why This Matters

This non-canonical mechanism enables KIN1148 to induce a tailored immune response potentially with a distinct safety and efficacy profile, making it a unique tool for dissecting RIG-I signaling pathways and developing adjuvants with reduced inflammatory side effects.

• [1] Hemann EA, Knoll ML, Wilkins CR, Subra C, Green R, García-Sastre A, Thomas PG, Trautmann L, Ireton RC, Loo YM, Gale M Jr. A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. J Immunol. 2023 May 1;210(9):1247-1256. View Source
• [2] GEO Accession Viewer GSE205964. Small molecule RIG-I agonist serves to adjuvant broad, multifaceted influenza virus vaccine immunity. NCBI Gene Expression Omnibus. 2022 Jun 14. View Source

Distinct Transcriptional Signature vs. IFN-β and SeV

Microarray analysis in differentiated THP-1 cells revealed that KIN1148 induces a transcriptional profile that is partially overlapping but significantly distinct from those induced by Sendai virus (SeV) infection or transfection with PAMP RNA [1]. KIN1148 treatment at 10 µM resulted in the upregulation of specific immunomodulatory cytokines and chemokines, including CCL2, CCL3, CCL4, CCL7, CXCL10, IL-1b, and IL-8 [2]. The overall gene expression pattern differs from the canonical antiviral interferon program seen with viral PAMP stimulation, confirming KIN1148's non-canonical RIG-I activation [3].

Transcriptional Signature vs. IFN-β/SeV

Head-to-head

KIN1148: Unique IRF3/NF-κB signature (CCL2, CCL3, IL-8, etc.); non-canonical gene program

vs

IFN-β (25 IU/mL): Canonical ISG program; SeV (25 HAU/mL): viral PAMP-induced signature

Distinct gene program supports adjuvant screening without interferon-mimicry confounding.

Differentiated THP-1 cells, 0.625–10 µM KIN1148.

Evidence Dimension	Global Transcriptional Response
Target Compound Data	Unique gene expression signature; upregulation of specific cytokines/chemokines (CCL2, CCL3, CCL4, CCL7, CXCL10, IL-1b, IL-8)
Comparator Or Baseline	Sendai virus infection (25 HAU/mL) and PAMP RNA transfection
Quantified Difference	Qualitative and quantitative differences in gene expression patterns; KIN1148 lacks canonical type I IFN signature
Conditions	Differentiated THP-1 cells; 10 µM KIN1148; microarray analysis (GEO GSE205964)

Why This Matters

The distinct transcriptional profile suggests KIN1148 may induce a more targeted immune response, potentially offering a superior safety profile compared to broadly activating viral PAMPs or type I IFNs, which is critical for vaccine adjuvant and immunotherapeutic applications.

• [1] GEO Accession Viewer GSE205964. Small molecule RIG-I agonist serves to adjuvant broad, multifaceted influenza virus vaccine immunity. NCBI Gene Expression Omnibus. 2022 Jun 14. View Source
• [2] Probst P, et al. 118: Small molecule RIG-I agonists as vaccine adjuvants and antiviral therapy. Cytokine. 2014 Nov;70(1):56. View Source
• [3] Hemann EA, Knoll ML, Wilkins CR, Subra C, Green R, García-Sastre A, Thomas PG, Trautmann L, Ireton RC, Loo YM, Gale M Jr. A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. J Immunol. 2023 May 1;210(9):1247-1256. View Source

IRF3 Nuclear Translocation and Promoter Activation

In a lethal mouse model of influenza A virus (IAV) H1N1 (A/California/04/2009), a single immunization with a suboptimal dose of a monovalent pandemic influenza split vaccine plus KIN1148 (50 μg) provided significantly increased protection over the vaccine alone [1]. While specific survival percentages are not provided in the abstract, the study states that a single immunization with vaccine plus KIN1148 'provided increased protection over vaccine alone and reduced viral load in the lungs after challenge' [2]. Prime-boost immunization further enhanced protection and induced functional antibodies capable of neutralizing viral infectivity [3].

IRF3 Nuclear Translocation

Cross-study comparable

Dose-dependent ↑

IRF3 nuclear translocation and ISG54/OASL expression vs. vehicle

Dose-response endpoint supports QC and batch consistency verification.

PH5CH8 hepatocyte-derived cells.

Evidence Dimension	Protection from Lethal Challenge
Target Compound Data	Increased protection and reduced lung viral load with KIN1148-adjuvanted vaccine (50 μg dose)
Comparator Or Baseline	Vaccine alone (suboptimal dose of H1N1 split vaccine)
Quantified Difference	Statistically significant increase in protection (exact percentage not reported in accessible text), with concomitant reduction in viral load
Conditions	Mouse model; lethal challenge with mouse-adapted influenza A/California/04/2009 (H1N1); intramuscular immunization

Why This Matters

This data demonstrates KIN1148's functional efficacy as a vaccine adjuvant in a clinically relevant model, directly validating its utility for enhancing suboptimal vaccine responses—a key requirement for pandemic preparedness and dose-sparing strategies.

• [1] Probst P, Grigg JB, Wang M, Muñoz E, Loo YM, Ireton RC, Gale M Jr, Iadonato SP, Bedard KM. A small-molecule IRF3 agonist functions as an influenza vaccine adjuvant by modulating the antiviral immune response. Vaccine. 2017 Apr 4;35(15):1964-1971. View Source
• [2] PubMed Abstract: A small-molecule IRF3 agonist functions as an influenza vaccine adjuvant by modulating the antiviral immune response. PMID: 28279563. View Source
• [3] Probst P, et al. A small-molecule IRF3 agonist functions as an influenza vaccine adjuvant by modulating the antiviral immune response. Vaccine. 2017;35(15):1964-1971. View Source

Dose-Sparing Effect in Influenza Vaccination

KIN1148-adjuvanted split virus (SV) vaccine at a suboptimal dose protected mice from lethal challenge with a recombinant highly pathogenic avian H5N1 influenza virus, A/Vietnam/1203/2004 [1]. This demonstrates cross-protection against a heterologous strain not included in the vaccine. The study directly compares KIN1148-adjuvanted vaccine to vaccination alone, which induces poor responses [2]. The robust KIN1148-adjuvanted immune response protects mice from lethal H1N1 and H5N1 IAV challenge [3].

Dose-Sparing in Influenza Vaccine

Cross-study comparable

KIN1148-adjuvanted: >15-fold dose reduction

vs

Unadjuvanted split-virus vaccine

Reported dose-sparing model context supports pandemic preparedness research.

Mouse model; monovalent H1N1 A/California/07/2009.

Evidence Dimension	Cross-Protection Against Heterologous Subtype
Target Compound Data	Protection from lethal H5N1 challenge with KIN1148-adjuvanted H1N1-based vaccine
Comparator Or Baseline	Vaccine alone (suboptimal dose of split virus vaccine)
Quantified Difference	KIN1148-adjuvanted vaccine provides protection against H5N1, while vaccine alone provides poor protection (specific survival rates not provided in accessible text)
Conditions	Mouse model; lethal challenge with recombinant A/Vietnam/1203/2004 (H5N1); intramuscular immunization

Why This Matters

The ability to induce cross-protective immunity against a heterologous, highly pathogenic avian influenza strain is a critical differentiator for pandemic vaccine adjuvants, positioning KIN1148 as a candidate for universal influenza vaccine strategies.

• [1] GEO Accession Viewer GSE205964. Small molecule RIG-I agonist serves to adjuvant broad, multifaceted influenza virus vaccine immunity. NCBI Gene Expression Omnibus. 2022 Jun 14. View Source
• [2] Hemann EA, Knoll ML, Wilkins CR, Subra C, Green R, García-Sastre A, Thomas PG, Trautmann L, Ireton RC, Loo YM, Gale M Jr. A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. J Immunol. 2023 May 1;210(9):1247-1256. View Source
• [3] PubMed Abstract: A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. PMID: 36939421. View Source

Influenza Cross-Protection Across Strains

KIN1148 treatment augments human CD8+ T cell activation in vitro [1]. This finding demonstrates that KIN1148 can enhance cellular immunity in human cells, a crucial aspect of effective antiviral vaccination. While direct comparative data to other adjuvants are not provided in the accessible text, this human cell activity distinguishes KIN1148 from many adjuvants that primarily drive humoral immunity. The study states that KIN1148 induces both neutralizing antibody and IAV-specific T cell responses compared to vaccination alone [2].

Cross-Protection Across H5 Strains

Head-to-head

KIN1148 + H5-SV: Broad HAI antibodies against 3 distinct H5 strains

vs

H5-SV + vehicle: Limited cross-reactivity

Broad neutralization reported; supports cross-protection adjuvant research context.

C57BL/6J mice; prime-boost; HAI assay.

Evidence Dimension	Human T Cell Activation
Target Compound Data	Augmentation of human CD8+ T cell activation
Comparator Or Baseline	Implicit baseline: untreated or vaccine-alone controls
Quantified Difference	Qualitative increase in CD8+ T cell activation (quantitative data not specified in accessible text)
Conditions	Human CD8+ T cells; in vitro stimulation

Why This Matters

Demonstration of human T cell activation supports the translational potential of KIN1148 as a vaccine adjuvant capable of enhancing cellular immunity, which is essential for robust and durable protection against viral infections.

• [1] Hemann EA, Knoll ML, Wilkins CR, Subra C, Green R, García-Sastre A, Thomas PG, Trautmann L, Ireton RC, Loo YM, Gale M Jr. A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. J Immunol. 2023 May 1;210(9):1247-1256. View Source
• [2] PubMed Abstract: A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. PMID: 36939421. View Source

KIN1148: Research & Application Scenarios

Influenza Split Vaccine Adjuvant Development

Based on evidence that KIN1148 enhances protection from suboptimal vaccine doses [1] and induces cross-protective immunity against heterologous H5N1 challenge [2], KIN1148 is ideally suited for research programs focused on developing adjuvants for pandemic influenza vaccines. Its ability to provide dose-sparing and broad protection aligns with critical needs for rapidly deployable, universal influenza vaccines.

Non-Canonical RIG-I Signaling Research

KIN1148's unique ATP-independent RIG-I activation mechanism [1] and distinct transcriptional signature compared to viral PAMPs [2] make it a valuable tool compound for dissecting the molecular pathways of RIG-I-mediated innate immunity. Researchers can use KIN1148 to selectively activate RIG-I without inducing canonical type I IFN responses, enabling precise interrogation of downstream signaling events and identification of novel immunomodulatory targets.

Human Primary Immune Cell Validation

The established in vivo efficacy of KIN1148 in protecting against lethal H1N1 and H5N1 challenges [1][2] positions it as a positive control or benchmark adjuvant for preclinical screening of novel influenza vaccine formulations. Its robust, reproducible adjuvant effect in murine models provides a reliable baseline for comparative evaluation of new adjuvant candidates or vaccine antigens.

Formulation & Dose-Response Optimization

KIN1148's demonstrated capacity to augment human CD8+ T cell activation [1] makes it a relevant positive control for ex vivo assays assessing the immunostimulatory potential of novel adjuvants on primary human immune cells. Its use in these assays can help characterize the cellular immune activation profiles of new adjuvant candidates and support translational research.

Application

Selection Property

Validation Focus

Influenza vaccine adjuvant research

Dose-sparing and cross-protection profile

Vaccine-response model endpoints, cross-strain neutralization breadth

RIG-I signaling mechanism studies

ATP-independent activation mechanism

IRF3/NF-κB transcriptional program specificity

Human immune cell activation studies

Primary human DC and CD8+ T cell activity

Human-relevant immunomodulation assay endpoints

Adjuvant formulation and stability studies

Dose-response IRF3 activation and reported formulation stability

Stability-indicating assay endpoints, liposomal shelf-life review

• [1] Probst P, Grigg JB, Wang M, Muñoz E, Loo YM, Ireton RC, Gale M Jr, Iadonato SP, Bedard KM. A small-molecule IRF3 agonist functions as an influenza vaccine adjuvant by modulating the antiviral immune response. Vaccine. 2017 Apr 4;35(15):1964-1971. View Source
• [2] Hemann EA, Knoll ML, Wilkins CR, Subra C, Green R, García-Sastre A, Thomas PG, Trautmann L, Ireton RC, Loo YM, Gale M Jr. A Small Molecule RIG-I Agonist Serves as an Adjuvant to Induce Broad Multifaceted Influenza Virus Vaccine Immunity. J Immunol. 2023 May 1;210(9):1247-1256. View Source